Cas no 1261573-07-2 (Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate)
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate
-
- Inchi: 1S/C16H12F3NO5/c1-2-24-15(21)12-6-11(7-13(8-12)20(22)23)10-4-3-5-14(9-10)25-16(17,18)19/h3-9H,2H2,1H3
- InChI Key: PDRITFMSEJSVML-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 479
- XLogP3: 4.8
- Topological Polar Surface Area: 81.4
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000171-1g |
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate |
1261573-07-2 | 97% | 1g |
$1519.80 | 2023-09-03 |
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261573-07-2): An Overview
Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261573-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl core, a nitro group, and a trifluoromethoxy substituent, which collectively contribute to its diverse chemical and biological properties.
The biphenyl core in ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate provides a rigid, planar structure that can facilitate interactions with biological targets. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. Additionally, the trifluoromethoxy substituent enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular penetration.
Recent studies have explored the potential applications of ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The nitro group and trifluoromethoxy substituent are believed to play crucial roles in these biological effects by modulating key signaling pathways involved in inflammation and cell proliferation.
In the context of drug discovery, ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate has been investigated as a lead compound for developing novel therapeutics. Its unique chemical structure makes it an attractive candidate for optimization through structure-activity relationship (SAR) studies. By systematically modifying the substituents on the biphenyl core, researchers aim to enhance the compound's potency, selectivity, and pharmacokinetic properties.
Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate in treating various diseases. Preliminary results from phase I trials have demonstrated promising outcomes, with the compound showing good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.
Beyond its medicinal applications, ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate has also been studied for its use in materials science and chemical synthesis. Its unique electronic properties make it a valuable building block for constructing more complex molecules with tailored functionalities. For example, researchers have utilized this compound as an intermediate in the synthesis of advanced materials with enhanced optical and electronic properties.
In summary, ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261573-07-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and optimize its properties for various industrial and therapeutic uses. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for unmet medical needs.
1261573-07-2 (Ethyl 5-nitro-3'-(trifluoromethoxy)biphenyl-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)